Cas no 1270558-37-6 (2-(2,4-difluorophenyl)azetidine)

• Product Name: 2-(2,4-difluorophenyl)azetidine
• CAS No: 1270558-37-6
• MF: C₉H₉F₂N
• MW: 169.171269178391
• CID: 5795838
• PubChem ID: 55283551
• Update Time: 2025-10-21

2-(2,4-difluorophenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• Azetidine, 2-(2,4-difluorophenyl)-
• 2-(2,4-Difluorophenyl)azetidine
• 2-(2,4-difluorophenyl)azetidine

• Inchi： 1S/C9H9F2N/c10-6-1-2-7(8(11)5-6)9-3-4-12-9/h1-2,5,9,12H,3-4H2
• InChI Key： YJKOJFXDZNYRDN-UHFFFAOYSA-N
• SMILES： N1CCC1C1=CC=C(F)C=C1F

Experimental Properties

• Density: 1.211±0.06 g/cm3(Predicted)
• Boiling Point: 188.4±40.0 °C(Predicted)
• pka: 9.90±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 2-(2,4-difluorophenyl)azetidine

Comprehensive Analysis of 2-(2,4-Difluorophenyl)azetidine (CAS No. 1270558-37-6): Properties, Applications, and Industry Trends

The compound 2-(2,4-difluorophenyl)azetidine (CAS No. 1270558-37-6) is a fluorinated azetidine derivative gaining significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluorophenyl moiety attached to an azetidine ring, makes it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in modulating central nervous system (CNS) targets and antimicrobial agents. The growing demand for fluorinated building blocks in medicinal chemistry has propelled interest in this compound, as evidenced by rising patent filings and academic publications.

From a structural perspective, 2-(2,4-difluorophenyl)azetidine combines the metabolic stability conferred by fluorine atoms with the conformational constraints of the azetidine scaffold. This dual advantage addresses key challenges in modern drug design, such as improving pharmacokinetic profiles and target selectivity. Industry reports indicate that small-ring nitrogen heterocycles like azetidines are increasingly replacing piperidines in lead optimization due to their reduced lipophilicity and improved safety margins. The compound's CAS 1270558-37-6 has become a frequently searched identifier in chemical databases, reflecting its commercial and scientific relevance.

The synthesis of 1270558-37-6 typically involves palladium-catalyzed cross-coupling or nucleophilic substitution strategies, with recent advancements focusing on enantioselective routes. Analytical characterization by NMR and LC-MS reveals high purity batches suitable for pharmaceutical applications. Notably, the difluorophenyl-azetidine motif appears in several clinical candidates targeting G protein-coupled receptors (GPCRs), with researchers emphasizing its role in enhancing blood-brain barrier penetration. These developments align with current industry trends favoring fluorine-containing pharmacophores and saturated heterocycles in CNS drug development.

Beyond pharmaceuticals, 2-(2,4-difluorophenyl)azetidine demonstrates utility in materials science, particularly in designing fluorinated liquid crystals and polymeric additives. The electron-withdrawing effects of fluorine atoms contribute to thermal stability and optical properties, making it valuable for electronic display technologies. Environmental studies on fluorinated organic compounds have also incorporated this molecule to understand biodegradation pathways, addressing growing concerns about sustainable fluorine chemistry. Regulatory agencies increasingly scrutinize fluorochemical persistence, driving innovation in greener synthesis methods for compounds like CAS 1270558-37-6.

Market analysis shows expanding applications of azetidine derivatives in crop protection chemicals, where the 2,4-difluorophenyl group enhances fungicidal activity. Patent landscapes reveal multinational corporations actively developing azetidine-containing agrochemicals, with this compound serving as a key synthetic precursor. The rise of precision agriculture and resistance management strategies has further increased demand for novel heterocyclic scaffolds. Suppliers now offer 1270558-37-6 in both research and bulk quantities, with purity specifications tailored to GMP manufacturing requirements.

From a technical standpoint, handling 2-(2,4-difluorophenyl)azetidine requires standard laboratory precautions for nitrogen heterocycles. Stability studies indicate optimal storage under inert atmosphere at low temperatures, with compatibility observed across common organic solvents. The compound's physicochemical properties (logP ~2.1, polar surface area 12Ų) make it particularly suitable for medicinal chemistry optimization programs. Computational modeling suggests favorable drug-likeness parameters, explaining its popularity in fragment-based drug discovery initiatives.

Emerging research explores the chiral applications of 2-(2,4-difluorophenyl)azetidine, as the asymmetric center allows for stereoselective interactions with biological targets. Recent publications describe its incorporation into PROTAC degraders and covalent inhibitors, capitalizing on the azetidine ring's strain-enhanced reactivity. These cutting-edge applications position CAS 1270558-37-6 at the forefront of next-generation therapeutics development, particularly in oncology and neurodegenerative diseases where fluorinated small molecules show exceptional promise.

The commercial availability of 2-(2,4-difluorophenyl)azetidine has improved significantly, with multiple suppliers offering customized chemical synthesis services around this scaffold. Quality control typically involves rigorous HPLC analysis and residual solvent testing to meet pharmaceutical standards. Current pricing trends reflect the compound's growing importance as a privileged structure in drug discovery, with cost reductions anticipated as synthetic routes become more efficient. Industry conferences frequently feature this molecule in discussions about scaffold hopping strategies and three-dimensional fragment libraries.

Looking ahead, 1270558-37-6 is poised to maintain its relevance as researchers uncover new applications in bioconjugation chemistry and targeted drug delivery. The compound's balanced lipophilicity profile and metabolic stability make it particularly valuable for developing oral bioavailability enhancers. As the pharmaceutical industry continues prioritizing Fsp³-rich compounds, 2-(2,4-difluorophenyl)azetidine stands out as a structurally diverse building block capable of addressing multiple drug discovery challenges while meeting modern green chemistry principles.